Cas no 80844-18-4 (1-(4-bromophenoxy)-3-{[2-(4-ethoxyphenyl)-2-methylpropoxy]methyl}benzene)

• Product Name: 1-(4-bromophenoxy)-3-{[2-(4-ethoxyphenyl)-2-methylpropoxy]methyl}benzene
• CAS No: 80844-18-4
• MF: C₂₅H₂₇BrO₃
• MW: 455.384086847305
• CID: 1802646
• PubChem ID: 3067170
• Update Time: 2025-04-21

1-(4-bromophenoxy)-3-{[2-(4-ethoxyphenyl)-2-methylpropoxy]methyl}benzene Chemical and Physical Properties

Names and Identifiers

• 1-(4-bromophenoxy)-3-{[2-(4-ethoxyphenyl)-2-methylpropoxy]methyl}benzene
• 1-bromo-4-[3-[[2-(4-ethoxyphenyl)-2-methylpropoxy]methyl]phenoxy]benzene
• Benzene, 1-(4-bromophenoxy)-3-((2-(4-ethoxyphenyl)-2-methylpropoxy)methyl)-
• 1-(4-Bromophenoxy)-3-((2-(4-ethoxyphenyl)-2-methylpropoxy)methyl)benzene
• SCHEMBL10854685
• 80844-18-4
• DTXSID90230713
• 3-(4-Bromophenoxy)benzyl 2-(4-ethoxyphenyl)-2-methylpropyl ether

• Inchi： 1S/C25H27BrO3/c1-4-28-22-12-8-20(9-13-22)25(2,3)18-27-17-19-6-5-7-24(16-19)29-23-14-10-21(26)11-15-23/h5-16H,4,17-18H2,1-3H3
• InChI Key： ZEMDZPOTVQDIAZ-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)OC1=CC=CC(=C1)COCC(C)(C)C1C=CC(=CC=1)OCC

Computed Properties

• Exact Mass: 454.11436g/mol
• Monoisotopic Mass: 454.11436g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 29
• Rotatable Bond Count: 9
• Complexity: 453
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7.7
• Topological Polar Surface Area: 27.7Ų